Cas no 1807232-43-4 (Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate)

• Product Name: Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate
• CAS No: 1807232-43-4
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5011510
• Update Time: 2025-06-14

Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-10-4-9(8-15)5-11(12(10)7-14)6-13(16)17-2/h4-5H,3,6-7H2,1-2H3
• InChI Key： WZFROAJVEUJLME-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1CC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate

Comprehensive Overview of Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate (CAS No. 1807232-43-4)

Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate (CAS No. 1807232-43-4) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and an ethyl side chain, makes it a versatile building block for advanced chemical applications. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science, particularly in the development of novel bioactive molecules.

The growing interest in Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate aligns with current trends in sustainable chemistry and green synthesis. As environmental regulations tighten, scientists are exploring eco-friendly methodologies to produce such intermediates. Questions like "How to synthesize Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate efficiently?" or "What are the applications of CAS 1807232-43-4 in medicinal chemistry?" dominate academic discussions, reflecting the compound's significance in cutting-edge research.

From a structural perspective, the presence of both electron-withdrawing (cyano) and electron-donating (ethyl) groups in Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate creates a balanced reactivity profile. This property is particularly valuable in palladium-catalyzed cross-coupling reactions, a hot topic in organic synthesis. The compound's ester functionality further enhances its utility as a precursor for carboxylic acid derivatives, which are pivotal in designing APIs (Active Pharmaceutical Ingredients).

Analytical characterization of CAS 1807232-43-4 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Quality control protocols emphasize purity thresholds (>98%), as impurities could significantly impact downstream applications. Recent publications highlight its role in constructing heterocyclic frameworks—a key focus area for anticancer and antimicrobial drug development. Searches for "CAS 1807232-43-4 supplier" or "spectral data for Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate" underscore the demand for reliable technical documentation.

In the context of industrial scale-up, Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate presents both opportunities and challenges. Optimizing reaction conditions to minimize byproducts while maintaining cost-effectiveness remains a critical research direction. The compound's stability under various pH conditions and thermal properties are frequently investigated parameters, as evidenced by queries like "Storage recommendations for CAS 1807232-43-4". Proper handling procedures—though non-hazardous—are essential to preserve its chemical integrity.

Emerging applications of this compound extend beyond traditional pharmaceuticals. Materials science researchers are evaluating its potential in polymer modification and liquid crystal formulations. The chloromethyl moiety, in particular, offers reactive sites for further functionalization, aligning with the broader trend of modular molecular design. Such interdisciplinary relevance explains why Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate continues to attract attention across scientific communities.

To conclude, CAS 1807232-43-4 represents a compelling case study in modern synthetic chemistry. Its multifaceted reactivity, coupled with stringent quality requirements, positions it as a benchmark for intermediate complexity. Future studies may explore catalytic asymmetric versions of its derivatives—an area gaining traction in chiral drug synthesis. For laboratories seeking reproducible results, sourcing high-grade Methyl 2-chloromethyl-5-cyano-3-ethylphenylacetate from certified suppliers remains paramount.